Cas no 72709-64-9 (2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, dimethyl ester, (E)-)

72709-64-9 structure
Product name:2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, dimethyl ester, (E)-
CAS No:72709-64-9
MF:C11H14O6
MW:242.225264072418
CID:1756563
2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, dimethyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, dimethyl ester, (E)-
- 2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, 1,4-dimethyl ester, (2E)-
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- Inchi: 1S/C11H14O6/c1-6(12)10(7(2)13)8(11(15)17-4)5-9(14)16-3/h5,10H,1-4H3/b8-5+
- InChI Key: NHJBFXPNPLFYLP-VMPITWQZSA-N
- SMILES: C(OC)(=O)/C(/C(C(C)=O)C(=O)C)=C/C(OC)=O
Computed Properties
- Exact Mass: 242.07902
Experimental Properties
- Density: 1.180±0.06 g/cm3(Predicted)
- Boiling Point: 382.4±42.0 °C(Predicted)
- PSA: 86.74
- pka: 7.90±0.46(Predicted)
2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, dimethyl ester, (E)- Related Literature
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Jacob Tse-Wei Wang,Timothy W. Jones,Mihaela Grigore,Andre Cook,Dane W. deQuilettes,Roberto Brenes,Benjamin C. Duck,Kenrick F. Anderson,Noel W. Duffy,Bernard Wenger,Vladimir Bulović,Jian Pu,Jian Li,Bo Chi,Henry J. Snaith,Gregory J. Wilson J. Mater. Chem. A, 2019,7, 25511-25520
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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